2-(2,5-dimethylbenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C20H20N4O2/c1-14-8-9-15(2)16(12-14)13-24-19(26)18(25)23-11-10-22(20(23)21-24)17-6-4-3-5-7-17/h3-9,12H,10-11,13H2,1-2H3
• InChI Key: BQESKONVGAYZCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

The compound “2-(2,5-dimethylbenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a complex organic molecule that contains several functional groups and rings, including an imidazole ring and a triazine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring fused with a triazine ring. The presence of multiple nitrogen atoms in these rings would likely result in a molecule with several resonance structures.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as nucleophilic substitutions or additions, eliminations, or redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of multiple nitrogen atoms and aromatic rings in this compound would likely result in a relatively high melting point and good stability.

Mechanism of Action

Target of Action

Similar compounds, such as imidazole and triazine derivatives, have been known to exhibit a wide range of biological activities . They have shown anti-asthmatic, anti-inflammatory, anti-cancer, anti-thrombotic activities, and effects against severe depression and pathological anxiety .

Mode of Action

It is known that the reactivity of the identified compound is similar to free imidazole and triazine . This suggests that the compound might interact with its targets in a similar manner as these classes of compounds.

Biochemical Pathways

Imidazole and triazine derivatives have been known to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Imidazole and triazine derivatives have been known to exhibit a wide range of biological activities, suggesting that they may have various molecular and cellular effects .

Action Environment

One study mentions a light-induced method for synthesizing similar compounds, suggesting that light could potentially influence the compound’s action .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Some similar compounds may cause skin and eye irritation, and may be harmful if inhaled or ingested.

Future Directions

The future research directions for this compound would likely involve further exploration of its potential biological activities, as well as optimization of its synthesis and characterization of its physical and chemical properties.